Cas no 870980-07-7 (1-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-3-carboxylic acid)
1-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- <br>1-(4-(3-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)piperidine-3-carbo xylic acid
- 1-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-3-carboxylic acid
- 870980-07-7
- EN300-230161
- STK350035
- 1-[4-(3-METHOXYPHENYL)-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]-3-PIPERIDINECARBOXYLIC ACID
- 1-(4-(3-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)piperidine-3-carboxylicacid
- CS-0240807
- VJB98007
- 859-837-2
- 1-(4-(3-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)piperidine-3-carboxylic acid
- 1-[4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]piperidine-3-carboxylic acid
- AKOS000311966
-
- MDL: MFCD05861951
- Inchi: 1S/C18H18F3N3O3/c1-27-13-6-2-4-11(8-13)14-9-15(18(19,20)21)23-17(22-14)24-7-3-5-12(10-24)16(25)26/h2,4,6,8-9,12H,3,5,7,10H2,1H3,(H,25,26)
- InChI Key: PNUXAUKXEVPEBB-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C2C=CC=C(C=2)OC)N=C(N=1)N1CCCC(C(=O)O)C1)(F)F
Computed Properties
- Exact Mass: 381.13002593Da
- Monoisotopic Mass: 381.13002593Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 520
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 75.6Ų
1-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM526911-5g |
1-(4-(3-Methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)piperidine-3-carboxylic acid |
870980-07-7 | 97% | 5g |
$564 | 2023-02-01 | |
| Enamine | EN300-230161-0.05g |
1-[4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]piperidine-3-carboxylic acid |
870980-07-7 | 95% | 0.05g |
$69.0 | 2024-06-20 | |
| Enamine | EN300-230161-0.1g |
1-[4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]piperidine-3-carboxylic acid |
870980-07-7 | 95% | 0.1g |
$105.0 | 2024-06-20 | |
| Enamine | EN300-230161-0.25g |
1-[4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]piperidine-3-carboxylic acid |
870980-07-7 | 95% | 0.25g |
$149.0 | 2024-06-20 | |
| Enamine | EN300-230161-0.5g |
1-[4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]piperidine-3-carboxylic acid |
870980-07-7 | 95% | 0.5g |
$284.0 | 2024-06-20 | |
| Enamine | EN300-230161-1.0g |
1-[4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]piperidine-3-carboxylic acid |
870980-07-7 | 95% | 1.0g |
$385.0 | 2024-06-20 | |
| Enamine | EN300-230161-2.5g |
1-[4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]piperidine-3-carboxylic acid |
870980-07-7 | 95% | 2.5g |
$754.0 | 2024-06-20 | |
| Enamine | EN300-230161-5.0g |
1-[4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]piperidine-3-carboxylic acid |
870980-07-7 | 95% | 5.0g |
$1115.0 | 2024-06-20 | |
| Enamine | EN300-230161-10.0g |
1-[4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]piperidine-3-carboxylic acid |
870980-07-7 | 95% | 10.0g |
$1654.0 | 2024-06-20 | |
| Enamine | EN300-230161-1g |
1-[4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]piperidine-3-carboxylic acid |
870980-07-7 | 95% | 1g |
$385.0 | 2023-09-15 |
1-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-3-carboxylic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-3-carboxylic acid
1-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-3-carboxylic acid: A Comprehensive Overview
1-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-3-carboxylic acid (CAS No. 870980-07-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications, particularly in the treatment of various diseases. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.
The chemical structure of 1-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-3-carboxylic acid is notable for its intricate arrangement of functional groups. The molecule consists of a pyrimidine ring substituted with a trifluoromethyl group at the 6-position and a methoxyphenyl group at the 4-position. Additionally, the piperidine ring is attached to the pyrimidine ring at the 2-position and carries a carboxylic acid group at the 3-position. This combination of functional groups imparts unique chemical and biological properties to the compound.
The synthesis of 1-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-3-carboxylic acid involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common approach involves the coupling of a methoxyphenyl-substituted pyrimidine intermediate with a piperidine carboxylic acid derivative. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, making it more accessible for further research and development.
In terms of biological activity, 1-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-3-carboxylic acid has shown promising results in various preclinical studies. It has been investigated for its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its ability to inhibit certain kinases, which are key targets in cancer therapy. Additionally, the compound has exhibited anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.
Recent research has also explored the pharmacokinetic properties of 1-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-3-carboxylic acid. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's ability to cross the blood-brain barrier has also been investigated, highlighting its potential applications in neurodegenerative diseases.
The safety profile of 1-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-3-carboxylic acid is another important aspect of its development. Preclinical toxicity studies have indicated that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.
Several clinical trials are currently underway to evaluate the therapeutic potential of 1-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-3-carboxylic acid in various disease indications. These trials aim to assess its safety, efficacy, and optimal dosing regimens in human patients. Preliminary results from these trials have been encouraging, suggesting that this compound may offer new treatment options for patients with unmet medical needs.
In conclusion, 1-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-3-carboxylic acid (CAS No. 870980-07-7) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to provide valuable insights into its efficacy and safety, paving the way for its potential use in treating various diseases.
870980-07-7 (1-4-(3-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)